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Compound of Interest

Compound Name: TP 472

Cat. No.: B1191975

For researchers, scientists, and drug development professionals, adherence to strict safety
protocols is paramount when handling chemical compounds. This guide provides essential,
immediate safety and logistical information for the handling of TP-472, a selective inhibitor of
bromodomain BRD9. The following procedures and data are compiled to ensure safe
laboratory practices and to build a foundation of trust in handling research chemicals.

Immediate Safety Information

While TP-472 is not classified as hazardous according to the Globally Harmonized System
(GHS), it is crucial to treat all chemical substances with a high degree of caution.[1] This
material should be considered potentially hazardous until more comprehensive toxicological
data is available.[2]

General Precautions:
e Do not ingest, inhale, or allow contact with eyes or skin.[2]
e Wash hands and any exposed skin thoroughly after handling.[2]

o Acomplete Safety Data Sheet (SDS) should be reviewed before use.[2]

Hazard Identification and Ratings

The following tables summarize the hazard ratings for TP-472.
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Rating System Health Fire Reactivity
NFPA 0 0 0
HMIS 0 0 0

Data sourced from the Cayman Chemical Safety Data Sheet.[1]

First Aid Measures

In the event of exposure, follow these first aid guidelines:

Exposure Route First Aid Procedure

) Move the individual to fresh air. If complaints
Inhalation ]
arise, consult a doctor.

) The product is generally not considered a skin
Skin Contact o ]
irritant. Wash with soap and water.

Rinse the opened eye for several minutes under
Eye Contact )
running water.

Ingestion If symptoms persist, consult a doctor.

Data sourced from the Cayman Chemical Safety Data Sheet.[1]

Operational Plan: Handling and Preparation

TP-472 is supplied as a solid and is stable for at least four years when stored at -20°C.[2]

Preparation of Stock Solutions

 Inert Gas Purge: Before dissolving, purge the solvent of choice with an inert gas.[2]

e Dissolving: TP-472 is soluble in the organic solvent DMSO.[2] Prepare stock solutions by
dissolving the solid compound in the purged solvent.

The following diagram outlines the safe handling workflow for TP-472 in a laboratory setting.
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Safe Handling Workflow for TP-472

Preparation

Review Safety Data Sheet

:

Don Appropriate PPE
(Lab coat, gloves, eye protection)

:

Prepare a clean, designated workspace

:

Weigh the solid TP-472

:

Purge DMSO with inert gas

:

Dissolve TP-472 in purged DMSO

Handling

Perform the experiment following protocol

:

Clean workspace and decontaminate as needed

Disgosal

Segregate waste (solid, liquid, sharps)

:

Clearly label waste containers

:

Store waste for professional disposal
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Caption: A flowchart outlining the key steps for the safe handling of TP-472, from preparation to
disposal.

Disposal Plan

Specific disposal instructions for TP-472 are not provided in the available documentation. As
with all chemical waste, disposal should be carried out in accordance with local, state, and
federal regulations.

General Disposal Guidelines:

e \Waste Characterization: Determine if the waste is hazardous based on its characteristics and
any other chemicals used in the experiment.

e Segregation: Do not mix chemical waste streams. Keep solid and liquid waste separate.

o Labeling: Clearly label all waste containers with the contents, including the full chemical
name of TP-472 and any solvents used.

o Professional Disposal: Arrange for the collection and disposal of chemical waste by a
certified hazardous waste management company. Never dispose of chemical waste down
the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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